Cas no 321142-95-4 (2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide)

• Product Name: 2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide
• CAS No: 321142-95-4
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 3054224
• PubChem ID: 749620
• Update Time: 2025-04-21

2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide
• 2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide
• SCHEMBL1520529
• 2-{4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}acetamide
• Z15584874
• AKOS000561057
• SR-01000408938-1
• CCG-104852
• Oprea1_598095
• AG-690/36159041
• 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide
• UPCMLD0ENAT5661220:001
• Oprea1_108918
• SR-01000408938
• 321142-95-4
• CS-0282510
• STK334852

• Inchi： 1S/C7H10N4O3/c1-4-7(11(13)14)5(2)10(9-4)3-6(8)12/h3H2,1-2H3,(H2,8,12)
• InChI Key： ZMYXDYPCIBBWCI-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 198.07529019Da
• Monoisotopic Mass: 198.07529019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 107Ų